molecular formula C15H26N2O4 B6151342 1-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}cyclopentane-1-carboxylic acid CAS No. 2385834-53-5

1-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}cyclopentane-1-carboxylic acid

Cat. No.: B6151342
CAS No.: 2385834-53-5
M. Wt: 298.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of piperazine, a common moiety in pharmaceuticals, with a tert-butoxycarbonyl (Boc) protecting group and a cyclopentane carboxylic acid group . The Boc group is often used in organic synthesis to protect amines from unwanted reactions .


Molecular Structure Analysis

The molecular structure of this compound would likely show the characteristic features of its constituent groups, including the piperazine ring, the Boc group, and the cyclopentane carboxylic acid group .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group could enhance its solubility in polar solvents .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use, which is not specified. Piperazine derivatives are often used in pharmaceuticals, where their mechanism of action can vary widely depending on the specific compound .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and the specific conditions under which it is handled. Standard safety precautions for handling organic compounds should be followed .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}cyclopentane-1-carboxylic acid' involves the protection of the piperazine nitrogen, followed by the alkylation of the protected piperazine with cyclopentanone. The resulting product is then deprotected to yield the final compound.", "Starting Materials": [ "Piperazine", "tert-Butyl chloroformate", "Cyclopentanone", "Sodium hydride", "Diethyl ether", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate" ], "Reaction": [ "Step 1: Protection of piperazine nitrogen with tert-butyl chloroformate in the presence of sodium hydride and diethyl ether.", "Step 2: Alkylation of the protected piperazine with cyclopentanone in the presence of sodium hydride and diethyl ether.", "Step 3: Deprotection of the tert-butyl group using hydrochloric acid in methanol.", "Step 4: Neutralization of the reaction mixture with sodium hydroxide.", "Step 5: Extraction of the product with ethyl acetate and purification by column chromatography." ] }

CAS No.

2385834-53-5

Molecular Formula

C15H26N2O4

Molecular Weight

298.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.